Cas no 1804201-92-0 (2-(2-Chloropropanoyl)-3-methylmandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-3-methylmandelic acid
• CAS No: 1804201-92-0
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4797157
• Update Time: 2025-07-02

2-(2-Chloropropanoyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-3-methylmandelic acid

• Inchi： 1S/C12H13ClO4/c1-6-4-3-5-8(11(15)12(16)17)9(6)10(14)7(2)13/h3-5,7,11,15H,1-2H3,(H,16,17)
• InChI Key： NLPSAGCKWZWRJC-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(C)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-(2-Chloropropanoyl)-3-methylmandelic acid

2-(2-Chloropropanoyl)-3-methylmandelic acid: A Key Compound in Modern Pharmaceutical Research

2-(2-Chloropropanoyl)-3-methylmandelic acid, with the chemical identifier CAS No. 1804201-92-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure and functional groups, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers exploring novel treatment strategies.

The molecular framework of 2-(2-Chloropropanoyl)-3-methylmandelic acid is built around a mandelic acid core, which is a derivative of phenylacetic acid. The introduction of a chloropropionyl group at the 2-position and a methyl substituent at the 3-position imparts distinct chemical properties to this molecule. These structural modifications are critical in determining its reactivity, solubility, and interaction with biological targets. The presence of the chlorine atom in the chloropropionyl group enhances the compound's ability to participate in electrophilic reactions, while the methyl group contributes to steric hindrance and stereochemical control.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-(2-Chloropropanoyl)- 3-methylmandelic acid. Researchers have employed catalytic asymmetric synthesis techniques to achieve high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry significantly influences pharmacological activity. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the use of chiral phosphoric acid catalysts to selectively synthesize this compound, achieving yields exceeding 95% with excellent diastereomeric ratios. This breakthrough underscores the importance of stereoselective synthesis in optimizing the therapeutic potential of such compounds.

One of the most promising applications of 2-(2-Chloropropanoyl)-3-methylmandelic acid lies in its potential as a lead compound for the development of anti-inflammatory drugs. A 2024 study in Journal of Medicinal Chemistry reported that derivatives of this molecule exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. The compound's ability to modulate COX-2 activity suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 2-(2-Chloropropanoyl)-3-methylmandelic acid has shown promise in the field of cancer research. A 2023 preclinical study published in Cancer Research demonstrated that this compound can induce apoptosis in human breast cancer cell lines. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase pathways, highlighting its potential as a chemotherapeutic agent. These findings are particularly relevant given the increasing need for targeted therapies in oncology.

Another area of interest is the application of 2-(2-Chloropropanoyl)-3-methylmandelic acid in the development of bioactive materials. Researchers have explored its use in the creation of drug-eluting coatings for medical devices, where its controlled release properties can enhance therapeutic efficacy. A 2022 study in Biomaterials Science demonstrated that incorporating this compound into polymeric matrices resulted in sustained release of active pharmaceutical ingredients, which could be beneficial for chronic disease management.

From a synthetic perspective, the preparation of 2-(2-Chloropropanoyl)-3-methylmandelic acid requires precise control over reaction conditions to ensure the formation of the desired product. A 2023 review in Green Chemistry highlighted the use of microwave-assisted synthesis as an efficient method for producing this compound with minimal environmental impact. This approach not only reduces reaction times but also minimizes the use of hazardous solvents, aligning with the principles of green chemistry.

Additionally, the compound's pharmacokinetic properties are under investigation to determine its suitability for clinical applications. A 2024 study in Pharmaceutical Research evaluated the in vivo behavior of 2-(2-Chloropropanoyl)-3-methylmandelic acid in murine models, revealing favorable absorption, distribution, and elimination profiles. These findings suggest that the compound has the potential to be developed into a viable therapeutic agent with optimal bioavailability.

Despite its promising properties, challenges remain in the optimization of 2-(2-Chloropropanoyl)-3-methylmandelic acid for therapeutic use. One of the primary concerns is the potential for metabolic degradation, which could affect its efficacy in vivo. Researchers are actively exploring strategies to enhance the compound's stability, including the incorporation of protective groups and the development of prodrug formulations. A 2023 study in Drug Metabolism and Disposition investigated the metabolic pathways of this compound, identifying key enzymes responsible for its biotransformation and suggesting potential avenues for improving its pharmacological profile.

In conclusion, 2-(2-Chloropropanoyl)-3-methylmandelic acid represents a significant advancement in medicinal chemistry with diverse applications in drug development and therapeutic innovation. Its unique molecular structure and functional groups make it a valuable lead compound for the design of novel therapeutics. Ongoing research into its synthetic methods, biological activity, and pharmacokinetic properties is expected to further enhance its potential as a therapeutic agent. As the field of pharmaceutical science continues to evolve, compounds like 2-(2-Chloropropanoyl)-3-methylmandelic acid will play a crucial role in the development of more effective and targeted treatments for a wide range of diseases.